2-(4-ethoxyphenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-2-23-14-8-6-13(7-9-14)11-17(22)21-18-20-16(12-24-18)15-5-3-4-10-19-15/h3-10,12H,2,11H2,1H3,(H,20,21,22)
• InChI Key: CQYVHKCEBPSIIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• CAS No.: 922457-34-9

Description

2-(4-ethoxyphenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound has been utilized as an intermediate in the synthesis of various heterocyclic compounds, including thiazolines, pyridines, and thiazoles. For instance, it has played a crucial role in synthesizing thiazolo[3,2-a]pyridines through simple methods, showcasing its versatility in heterocyclic chemistry. The structure of the synthesized compounds was established by analytical and spectral data, indicating the compound's utility in creating complex heterocyclic structures with potential applications in medicinal chemistry and material science (Ammar et al., 2005).

Antimicrobial and Antiproliferative Activities

Research has explored the antimicrobial activities of thiazole derivatives synthesized using this compound. These studies have shown promising in vitro antimicrobial activity against bacterial and fungal isolates, indicating potential applications in developing new antimicrobial agents (Wardkhan et al., 2008). Additionally, pyridine-linked thiazole hybrids synthesized from this compound exhibited significant antiproliferative activity against various cancer cell lines, including liver carcinoma and breast cancer, suggesting its utility in cancer research and therapy development (Alqahtani & Bayazeed, 2020).

Insecticidal Properties

The compound has also been investigated for its use in synthesizing heterocycles with insecticidal properties against the cotton leafworm, demonstrating its potential application in agricultural pest management (Fadda et al., 2017).

Antioxidant Activity

Moreover, studies have shown that coordination complexes constructed from derivatives of this compound exhibit significant antioxidant activity. This highlights its potential in synthesizing compounds that could be used in treating diseases associated with oxidative stress (Chkirate et al., 2019).